A negative temperature coefficient (NTC) thermistor with thermal sensing and control capabilities was manufactured by adopting form stable phase change materials (PCMs). The incorporation of PCMs expanded their potential uses by providing a stable and continuous circuit. The PCMs underwent a nearly isothermal phase transition process, which lasted for a long time without significant temperature fluctuations. To hold the pure PCM and prevent leakage during melting and cooling processes, a graphene aerogel was employed as a supporting material. Compared with microsphere PCM composite, the graphene aerogel had a high porosity. The PCM composite retained over 98 wt% of the working material for thermal energy. The NTC thermistor probe was inserted into the PCM composite to construct a thermal sensible device. The PCM surrounded NTC thermistor exhibited an excellent thermal stability and could maintain the output current in the circuit. These findings suggest that the form stable PCM composite can be utilized in thermal controllable systems to prevent overcurrent and safeguard electronic devices.

In this work, an oxide fiber-reinforced oxide matrix (oxide/oxide) composite was fabricated by a lamination process using a sol-based slurry. The density and the porosity of the oxide/oxide composite was 2.72 g/cm3 and 32.5%, respectively. The oxide matrix had a porous microstructure, and its elastic modulus was much lower than that of the oxide fiber. The as-received composite had a high flexural strength of 280.6 ± 9.3 MPa, a high interlaminar shear strength of 18.1 ± 0.7 MPa and a high fracture toughness of 7.6 ± 0.6 MPa m1/2. Fiber pull-out and crack deflection during fracture process were observed. The high elastic modulus ratio of fiber to matrix is critical to trigger toughening mechanisms of the composite.

Negative Poisson’s ratio (NPR) metamaterials have excellent mechanical properties due to auxetic characteristics. However, the existing anisotropic NPR structures lead to non-uniform enhancement that limits their applications. Thus, a meta-structure with isotropic NPR is proposed here, in which Kirigami units is stacked in three-axis symmetrical cube-frameworks. The stable NPR is related to the degradability of the Hessian matrix in Hilbert-Einstein action of the Kirigami unit. With such structures, the specific modulus of thermoplastic polyurethane (TPU), silica gel, and acrylonitrile-butadiene-styrene (ABS) increase by 907.6%, 610.9%, and 210.5%, respectively. Finite element analysis further proves that improvement is associated with face constraint effects, which is from a moderate modulus of materials. Meanwhile, the isotropic meta-structures are introduced into anti-collision beams, energy-absorbing boxes, and protective helmets, proving their excellent application potential.

Multi-walled carbon nanotube (MWCNT) was adopted to modify the polyetherketoneketone (PEKK) of carbon fiber-reinforced PEKK (CF/PEKK) composites, in order to simultaneously improve the electromagnetic interference (EMI) shielding and mechanical properties. The resultant CF/PEKK composites exhibited excellent both EMI and mechanical behaviors. Concretely, a satisfactory EMI shielding effectiveness of CF/PEKK composites functionalized by MWCNT (MWCNT/PEKK was 10 wt%) achieved 77.7 dB in the X-band, a 142.1% enhancement compared with that of the unmodified CF/PEKK composites. Such improvement in EMI shielding performances could be attributed to enhanced dielectric losses and ohmic losses of electromagnetic waves facilitated by MWCNT. Moreover, MWCNT could further optimize the mechanical properties of CF/PEKK composites via π-π interactions and Van der Waals forces between MWCNT and CF, PEKK, as well as mechanical interlocking between MWCNT and PEKK. The obtained CF/PEKK composites modified by MWCNT (MWCNT/PEKK was 8 wt%) demonstrated that the flexural strength, flexural modulus and interlaminar shear strength reached 1185 MPa, 79 GPa and 88 MPa, which were 31.7%, 6.8% and 22.2% higher than that of the unmodified CF/PEKK composites, respectively.

The occurrence of matrix cracks, fibre failures and delaminations results in a critical degradation of the structural integrity of composites. A reliable early detection of these damages is mandatory for a safe operation. In this paper, the application of Vibro-Acoustic Modulation measurement in notched carbon fibre reinforced polymers (CFRP) for damage detection is demonstrated. A piezoceramic actuator introduces an ultrasonic signal into the specimen, which is modulated by a low-frequency vibration excited by a servo-hydraulic testing system. The specimens tested are open hole tensile specimens according to ASTM D5766, made from a quasi-isotropic CFRP layup. Degradation in the form of matrix cracks or delaminations localised along the drill hole significantly reduces the stiffness and can be detected as a modulation increase. Taking into account the extent of the crack size and the acoustic emission (AE), a magnitude estimate of the modulation increase is possible. In consequence, the presented method can be used for damage monitoring in CFRP.

Nacre is known for its excellent combination of strength and toughness, which is believed to be due to its complex internal structure composed of hard mineral and soft organic matter. Here, a novel strategy for fused deposition modeling (FDM) printing of nacre-like structure is presented, in which the inherent interface between filaments is considered as the soft phase and the filament as the hard phase. The nacre-like specimens with different geometric parameters are prepared and investigated by fracture test and impact test. The results show that the fracture behavior of the nacre-like specimens is controlled by the overlap ratio and the aspect ratio. The impact strength of the nacre-like specimen with a single material is up to six times that of the injection molded one. The impact resistance originates from the generation of crack deflection. The strategy of exploiting the inherently weak interface of FDM printed materials provides a novel approach to the structural design of 3D printed composites.

High-energy-density lithium (Li) metal batteries are a promising next-generation energy storage system but suffer from uneven Li deposition, anode material volumetric expansion, and the formation of “dead lithium”. To address these challenges, a three-dimensional (3D) lithiophilic manganese oxide@biomass-derived carbon nanofiber (MnO@BDCNF) host was prepared using waste cow leather as the precursor. The 3D lithiophilic MnO@BDCNF is capable of reducing local current density and suppressing the growth of lithium dendrites. As a consequence, the MnO@BDCNF host displays small overpotentials, stable polarization profiles, and high Coulombic efficiencies under various current densities and deposition capacities. When lithium iron phosphate (LiFePO4) is used as the cathode, the assembled Li/MnO@BDCNF||LiFePO4 full cells deliver remarkable cycling stability with a capacity retention rate of 99.5% for 120 cycles. This work provides a viable approach for converting solid waste into a high-value-added host for lithium metal anodes.

Abstract not available

Obtaining reliable and stable winding paths for complex shapes with current filament winding technologies is still a challenge. Aiming at a practical design of the filament winding process, a novel discrete non-iterative semi-geodesic (NIS) algorithm is proposed, in which a first-order ordinary different equation (ODE) of the tangent vector is directly solved over triangle meshes and then the tangent vector is parallel transported along a geodesic path. Compared to the existing discrete iterative semi-geodesic algorithm, the NIS algorithm does not require trial-and-error to determine the next path point and the time complexity of the NIS algorithm to generate a semi-geodesic path is O(n). The relative error of the NIS algorithm compared with analytical method is less than 1% in terms of mandrel’s rotation angle and winding angle. Then, a complete discrete winding path planning method based on the NIS algorithm is presented, including constant-wall-thickness winding paths at regular winding region, semi-geodesic winding paths at return regions and certain winding pattern construction. This winding path planning method does not require knowledge of the parametric equations of mandrel and is particularly useful for designing winding path for all applicable mandrels, such as vessel, rocket motor and so on.

Inspired by the multi-level physiological structure of wood cell wall, a bionic method accomplished by annular thickening of cell wall by polymer was proposed to improve the mechanical performances of plantation wood. The thickening mechanism and the contribution of annular thickening of cell wall to the mechanical performances of plantation wood was analyzed. Results indicated that wood cell wall could be annularly thickened by the modification system prepared with water-soluble vinyl monomers and organic solvent. The flexural, compressive and impact strengths of plantation wood were synchronously improved after the treatment. The modulus of rupture of the prepared wood with 22.4% weight percentage gain reached up to 95.7 MPa which was higher than the TB 17 requirement based on the Chinese National Standard (GB 50206). The thickening degree which could be controlled by adjusting modifier concentration was closely related to the mechanical performance of treated wood.